Ethyl 3-amino-8-oxabicyclo[3.2.1]octane-3-carboxylate

• IUPAC Name: ethyl 3-amino-8-oxabicyclo[3.2.1]octane-3-carboxylate
• InChI: InChI=1S/C10H17NO3/c1-2-13-9(12)10(11)5-7-3-4-8(6-10)14-7/h7-8H,2-6,11H2,1H3
• InChI Key: PIVZJIWZYJLYGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC2CCC(C1)O2)N
• Molecular Formula: C10H17NO3
• DSSTOX Substance ID: DTXSID00666483
• Molecular Weight: 199.25 g/mol
• CAS RN: 246543-68-0

Description

Ethyl 3-amino-8-oxabicyclo[3.2.1]octane-3-carboxylate is a chemical compound with the molecular formula C10H17NO3. It is a part of the family of tropane alkaloids, which are known for their wide array of interesting biological activities. The 8-azabicyclo[3.2.1]octane scaffold is the central core of these alkaloids.

Synthesis Analysis

The synthesis of the 8-azabicyclo[3.2.1]octane scaffold has attracted attention from many research groups worldwide. Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

Ethyl (1R,5R)-3-amino-8-oxabicyclo[3.2.1]octane-3-carboxylate contains a total of 32 bonds; 15 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 1 five-membered ring, 1 six-membered ring, 1 seven-membered ring, 1 ester (aliphatic), 1 primary amine (aliphatic), 1 ether (aliphatic), and 1 Oxolane.

Chemical Reactions Analysis

The asymmetric cycloadditions of cyclic azomethine ylides using a dual catalytic system have been reported to afford optically active 8-oxabicyclo[3.2.1]octanes with high diastereo- and enantioselectivities. A switch of exo/endo-selectivity was observed depending on the diazo substrates.

Scientific Research Applications

Synthesis of Tropane Alkaloids

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Asymmetric 1,3-Dipolar Cycloadditions

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Tandem C–H Oxidation/Oxa-Cope Rearrangement/Aldol Reaction

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Mechanism of Action

Target of Action

The primary target of Ethyl 3-amino-8-oxabicyclo[32It is known that the 8-azabicyclo[321]octane scaffold, which is a central part of this compound, is the core of the family of tropane alkaloids . These alkaloids display a wide array of interesting biological activities .

Mode of Action

The specific mode of action of Ethyl 3-amino-8-oxabicyclo[32The compound’s structure suggests that it may interact with its targets in a manner similar to other tropane alkaloids .

Biochemical Pathways

The exact biochemical pathways affected by Ethyl 3-amino-8-oxabicyclo[32Given its structural similarity to tropane alkaloids, it may affect similar biochemical pathways .

Result of Action

The molecular and cellular effects of Ethyl 3-amino-8-oxabicyclo[32Given its structural similarity to tropane alkaloids, it may have similar effects .